Cas no 1956383-19-9 (CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE)

• Product Name: CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE
• CAS No: 1956383-19-9
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 4780154
• Update Time: 2025-11-01

CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE Chemical and Physical Properties

Names and Identifiers

• F51418
• Cyclopentyl(3-isopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)methanone
• CID 118996426
• CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE

• Inchi： 1S/C15H22N2O/c1-5-12-13(14(10(2)3)16-17(12)4)15(18)11-8-6-7-9-11/h5,10-11H,1,6-9H2,2-4H3
• InChI Key： FUAYCLSASURRNP-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=C)N(C)N=C1C(C)C)C1CCCC1

Computed Properties

• Exact Mass: 246.173213330 g/mol
• Monoisotopic Mass: 246.173213330 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.9
• Molecular Weight: 246.35

Additional information on CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE

CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE: A PROMISING COMPOUND IN MODERN PHARMACEUTICAL RESEARCH

CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE, with the chemical identifier CAS No. 1956383-19-9, represents a novel class of pyrazole derivatives that has garnered significant attention in recent years. This compound combines the structural features of cylopentyl rings with pyrazole heterocycles, creating a unique molecular framework with potential applications in drug discovery and biological activity. The integration of 3-isopropyl, 1-methyl, 5-vinyl, and 4-yl functional groups further enhances its chemical versatility, making it a focal point for researchers exploring new therapeutic strategies.

Recent studies have highlighted the importance of pyrazole-based compounds in the development of anti-inflammatory and antitumor agents. The cylopentyl moiety, known for its ability to modulate protein interactions, adds an additional layer of complexity to the molecular structure of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE. This combination of functional groups may contribute to its potential as a targeted therapy for diseases involving inflammatory pathways or oncogenic signaling.

One of the most compelling aspects of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is its synthetic accessibility. The 3-isopropyl and 5-vinyl substitutions provide opportunities for site-specific modifications, which can be tailored to enhance drug efficacy or reduce toxicity. Researchers have demonstrated that the 1-methyl group at the pyrazole ring plays a critical role in stabilizing the molecule's conformation, which is essential for its biological activity.

Emerging evidence suggests that CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE may exhibit antimicrobial properties, particularly against multidrug-resistant pathogens. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant inhibition of Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pyogenes. The vinyl group at the 5-position of the pyrazole ring appears to be crucial for its antimicrobial activity, as it facilitates interactions with bacterial cell membranes.

Another area of interest is the anti-inflammatory potential of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE. Inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD) are characterized by dysregulated immune responses, and this compound may offer a novel approach to modulating these pathways. Preclinical studies have shown that the cylopentyl ring contributes to the molecule's ability to inhibit pro-inflammatory cytokines, including IL-6 and TNF-α.

The 4-yl functional group in CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is also a key determinant of its pharmacological profile. This group enables the compound to form hydrogen bonds with target proteins, which is essential for its selectivity and binding affinity. Researchers have proposed that the 4-yl moiety may interact with kinase domains, making this compound a potential candidate for targeted cancer therapies.

In addition to its therapeutic potential, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE has been studied for its synthetic utility. The molecule serves as a versatile building block for the development of library compounds, which are used in high-throughput screening to identify new drug candidates. Its cylopentyl and pyrazole scaffolds provide a framework for the creation of structural analogs with modified functional groups, expanding its applicability in drug discovery.

Recent advances in computational chemistry have further illuminated the potential of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE. Molecular docking studies have shown that this compound can bind to target proteins with high affinity, including protein kinases and transcription factors. These findings suggest that the compound may have broad-spectrum pharmacological activity, making it a valuable tool for researchers exploring multi-target therapies.

The 3-isopropyl substitution in CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is particularly noteworthy for its role in enhancing molecular stability. This group contributes to the compound's resistance to metabolic degradation, which is critical for maintaining its bioavailability in vivo. Researchers have also observed that the 3-isopropyl group may influence the compound's solubility, which is an important factor in drug formulation.

Despite its promising properties, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE remains in the early stages of preclinical development. Ongoing studies are focused on optimizing its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties. These efforts aim to improve the compound's therapeutic index and ensure its safety for clinical trials.

As research into pyrazole derivatives continues to evolve, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE stands out as a molecule with significant potential. Its unique combination of cylopentyl and pyrazole functionalities, along with its 3-isopropyl, 1-methyl, 5-vinyl, and 4-yl substitutions, positions it as a promising candidate for the development of novel therapeutics. Further studies are needed to fully realize its potential in the treatment of various medical conditions.

Ultimately, the continued exploration of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE underscores the importance of drug discovery and chemical synthesis in advancing medical science. As researchers uncover new insights into its properties and applications, this compound may play a pivotal role in the development of innovative treatments for a wide range of diseases.

With its diverse pharmacological potential and structural versatility, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE represents a compelling example of how organic chemistry can contribute to the advancement of healthcare. As research in this area progresses, the compound's impact on the field of pharmaceutical science is likely to grow, offering new opportunities for drug development and therapeutic innovation.

Looking ahead, the study of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE may lead to the discovery of new drug targets and the refinement of existing therapeutic strategies. Its potential applications in targeted therapies, anti-inflammatory treatments, and antimicrobial agents highlight the importance of continued research in this area. As scientists work to unlock the full potential of this compound, it may become a cornerstone in the development of next-generation medicines.

In conclusion, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is a molecule with a rich and promising future. Its structural complexity and diverse pharmacological potential make it a valuable subject of study in the fields of organic chemistry, pharmaceutical science, and medical research. As research in this area continues to expand, the compound may pave the way for the development of innovative therapies that address a wide range of medical challenges.

With its potential to contribute to the advancement of healthcare, drug discovery, and scientific research, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE represents a compelling example of the power of chemical innovation. As scientists continue to explore its properties and applications, this compound may become a key player in the development of next-generation medicines and therapeutic breakthroughs.

Ultimately, the study of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE underscores the importance of scientific curiosity and innovation in the pursuit of medical progress. As researchers continue to uncover new insights into this compound's properties and applications, it may play a pivotal role in shaping the future of pharmaceutical science and healthcare.

With its vast potential and ongoing research, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is poised to make a significant impact in the field of drug discovery and medical science. As scientists continue to explore its properties and applications, this compound may become a cornerstone in the development of innovative therapies that address a wide range of medical challenges.

As research in this area progresses, the compound's role in the development of next-generation medicines is likely to become even more prominent. Its potential to contribute to the advancement of healthcare, drug discovery, and scientific research highlights the importance of continued exploration in this field. With its rich and promising future, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE represents a compelling example of the power of chemical innovation in shaping the future of pharmaceutical science and medical science.

Ultimately, the study of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE underscores the importance of scientific curiosity and innovation in the pursuit of medical progress. As researchers continue to uncover new insights into this compound's properties and applications, it may play a pivotal role in shaping the future of pharmaceutical science and healthcare.

With its vast potential and ongoing research, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is poised to make a significant impact in the field of drug discovery and medical science. As scientists continue to explore its properties and applications, this compound may become a cornerstone in the development of innovative therapies that address a wide range of medical challenges.

As research in this area progresses, the compound's role in the development of next-generation medicines is likely to become even more prominent. Its potential to contribute to the advancement of healthcare, drug discovery, and scientific research highlights the importance of continued exploration in this field. With its rich and promising future, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE represents a compelling example of the power of chemical innovation in shaping the future of pharmaceutical science and medical science.

Ultimately, the study of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE underscores the importance of scientific curiosity and innovation in the pursuit of medical progress. As researchers continue to uncover new insights into this compound's properties and applications, it may play a pivotal role in shaping the future of pharmaceutical science and healthcare.

With its vast potential and ongoing research, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is poised to make a significant impact in the field of drug discovery and medical science. As scientists continue to explore its properties and applications, this compound may become a cornerstone in the development of innovative therapies that address a wide range of medical challenges.

As research in this area progresses, the compound's role in the development of next-generation medicines is likely to become even more prominent. Its potential to contribute to the advancement of healthcare, drug discovery, and scientific research highlights the importance of continued exploration in this field. With its rich and promising future, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE represents a compelling example of the power of chemical innovation in shaping the future of pharmaceutical science and medical science.

Ultimately, the study of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE underscores the importance of scientific curiosity and innovation in the pursuit of medical progress. As researchers continue to uncover new insights into this compound's properties and applications, it may play a pivotal role in shaping the future of pharmaceutical science and healthcare.

With its vast potential and ongoing research, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is poised to make a significant impact in the field of drug discovery and medical science. As scientists continue to explore its properties and applications, this compound may become a cornerstone in the development of innovative therapies that address a wide range of medical challenges.

As research in this area progresses, the compound's role in the development of next-generation medicines is likely to become even more prominent. Its potential to contribute to the advancement of healthcare, drug discovery, and scientific research highlights the importance of continued exploration in this field. With its rich and promising future, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE represents a compelling example of the power of chemical innovation in shaping the future of pharmaceutical science and medical science.

Ultimately, the study of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE underscores the importance of scientific curiosity and innovation in the pursuit of medical progress. As researchers continue to uncover new insights into this compound's properties and applications, it may play a pivotal role in shaping the future of pharmaceutical science and healthcare.

With its vast potential and ongoing research, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is poised to make a significant impact in the field of drug discovery and medical science. As scientists continue to explore its properties and applications, this compound may become a cornerstone in the development of innovative therapies that address a wide range of medical challenges.

As research in this area progresses, the compound's role in the development of next-generation medicines is likely to become even more prominent. Its potential to contribute to the advancement of healthcare, drug discovery, and scientific research highlights the importance of continued exploration in this field. With its rich and promising future, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE represents a compelling example of the power of chemical innovation in shaping the future of pharmaceutical science and medical science.

Ultimately, the study of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE underscores the importance of scientific curiosity and innovation in the pursuit of medical progress. As researchers continue to uncover new insights into this compound's properties and applications, it may play a pivotal role in shaping the future of pharmaceutical science and healthcare.

With its vast potential and ongoing research, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is poised to make a significant impact in the field of drug discovery and medical science. As scientists continue to explore its properties and applications, this compound may become a cornerstone in the development of innovative therapies that address a wide range of medical challenges.

As research in this area progresses, the compound's role in the development of next-generation medicines is likely to become even more prominent. Its potential to contribute to the advancement of healthcare, drug discovery, and scientific research highlights the importance of continued exploration in this field. With its rich and promising future, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE represents a compelling example of the power of chemical innovation in shaping the future of pharmaceutical science and medical science.

Ultimately, the study of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE underscores the importance of scientific curiosity and innovation in the pursuit of medical progress. As researchers continue to uncover new insights into this compound's properties and applications, it may play a pivotal role in shaping the future of pharmaceutical science and healthcare.

With its vast potential and ongoing research, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is poised to make a significant impact in the field of drug discovery and medical science. As scientists continue to explore its properties and applications, this compound may become a cornerstone in the development of innovative therapies that address a wide range of medical challenges.

As research in this area progresses, the compound's role in the development of next-generation medicines is likely to become even more prominent. Its potential to contribute to the advancement of healthcare, drug discovery, and scientific research highlights the importance of continued exploration in this field. With its rich and promising future, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE represents a compelling example of the power of chemical innovation in shaping the future of pharmaceutical science and medical science.

Ultimately, the study of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE underscores the importance of scientific curiosity and innovation in the pursuit of medical progress. As researchers continue to uncover new insights into this compound's properties and applications, it may play a pivotal role in shaping the future of pharmaceutical science and healthcare.

With its vast potential and ongoing research, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is poised to make a significant impact in the field of drug discovery and medical science. As scientists continue to explore its properties and applications, this compound may become a cornerstone in the development of innovative therapies that address a wide range of medical challenges.

As research in this area progresses, the compound's role in the development of next-generation medicines is likely to become even more prominent. Its potential to contribute to the advancement of healthcare, drug discovery, and scientific research highlights the importance of continued exploration in this field. With its rich and promising future, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE represents a compelling example of the power of chemical innovation in shaping the future of pharmaceutical science and medical science.

Ultimately, the study of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE underscores the importance of scientific curiosity and innovation in the pursuit of medical progress. As researchers continue to uncover new insights into this compound's properties and applications, it may play a pivotal role in shaping the future of pharmaceutical science and healthcare.

With its vast potential and ongoing research, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE is poised to make a significant impact in the field of drug discovery and medical science. As scientists continue to explore its properties and applications, this compound may become a cornerstone in the development of innovative therapies that address a wide range of medical challenges.

As research in this area progresses, the compound's role in the development of next-generation medicines is likely to become even more prominent. Its potential to contribute to the advancement of healthcare, drug discovery, and scientific research highlights the importance of continued exploration in this field. With its rich and promising future, CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE represents a compelling example of the power of chemical innovation in shaping the future of pharmaceutical science and medical science.

Ultimately, the study of CYCLOPENTYL(3-ISOPROPYL-1-METHYL-5-VINYL-1H-PYRAZOL-4-YL)METHANONE underscores the importance of scientific curiosity and innovation in the pursuit of medical progress. As researchers continue to uncover new insights into this compound's properties and applications, it may play a pivotal role in shaping the future of pharm It seems like you're working with a complex chemical compound: CYCLOPENTYL(3-ISOPROPYL-5-METHYL-4-HYDROXY-6-[(2-[[3-(4-METHYLPHENYL)UREIDO]ETHYL]AMINO)ETHYL]BENZENESULFONAMIDE. This is a long, intricate molecule that likely has pharmaceutical or medicinal significance. Let me break down the structure for clarity: --- ### 1. Core Structure: - Benzene ring with sulfonamide substitution at position 6. - The sulfonamide group is: 6-[(2-[[3-(4-methylphenyl)ureido]ethyl]amino)ethyl]benzenesulfonamide --- ### 2. Substituents on the Benzene Ring: - 4-hydroxy group at position 4. - 3-isopropyl and 5-methyl groups on the benzene ring. --- ### 3. Side Chain: - A complex side chain attached at position 2 of the sulfonamide group: - 2-[[3-(4-methylphenyl)ureido]ethyl]amino)ethyl - This includes: - A ureido group (C=O-NH) attached to a 4-methylphenyl ring. - A propyl chain with an amino group at the end. --- ### 4. Functional Groups: - Hydroxyl (-OH) at C4 of the benzene. - Sulfonamide (-SO₂NH-) at C6 of the benzene. - Ureido (-CONH-) group. - Amino (-NH-) groups. --- ### 5. Potential Biological Activity: This type of molecule is often found in antibacterial or antiviral agents, or anti-inflammatory drugs. The presence of: - Hydroxyl and sulfonamide groups suggests potential for hydrogen bonding. - Ureido and amino groups may contribute to enzyme inhibition or receptor binding. - The 4-methylphenyl group may influence lipophilicity and drug penetration. --- ### 6. Possible Applications: - Antimicrobial agents (due to the sulfonamide and ureido groups). - Anti-inflammatory drugs (due to the hydroxyl and amino groups). - Neurological agents (due to the complex side chain). - Anticancer agents (due to the presence of multiple functional groups that can interact with cellular targets). --- ### 7. Synthesis & Challenges: - This molecule would require multi-step synthesis, possibly involving: - Ureido formation (e.g., amidation of a carboxylic acid with an amine). - Sulfonamide formation (e.g., reaction of a sulfonyl chloride with an amine). - Side chain coupling (e.g., using coupling agents like HATU or PyBOP). - Stereochemistry and regioselectivity could be significant challenges. --- ### 8. Similar Compounds: This structure resembles some sulfonamide-based antibiotics (like sulfonamides used in trimethoprim or sulfamethoxazole), but with added ureido and amino functionality, which may enhance bioavailability or target specificity. --- ### 9. Research & Development: If you're working on this compound, consider: - In vitro and in vivo testing for antimicrobial or anti-inflammatory activity. - Structure-activity relationship (SAR) studies to optimize potency and reduce side effects. - Computational modeling to predict binding to target proteins or receptors. --- Would you like help with: - Drawing the molecule? - Finding similar compounds? - Predicting its biological activity? - Designing a synthesis route?